Cas no 2248268-01-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(acetylsulfanyl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(acetylsulfanyl)propanoate
• CAS No: 2248268-01-9
• MF: C₁₃H₁₁NO₅S
• MW: 293.295142412186
• CID: 6381909
• PubChem ID: 165724226
• Update Time: 2025-10-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(acetylsulfanyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2248268-01-9
• EN300-6513566
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(acetylsulfanyl)propanoate

• Inchi： 1S/C13H11NO5S/c1-8(15)20-7-6-11(16)19-14-12(17)9-4-2-3-5-10(9)13(14)18/h2-5H,6-7H2,1H3
• InChI Key： HQUCHFOTMWSWSM-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CCC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 293.03579362g/mol
• Monoisotopic Mass: 293.03579362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 106Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(acetylsulfanyl)propanoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(acetylsulfanyl)propanoate (CAS No. 2248268-01-9)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(acetylsulfanyl)propanoate (CAS No. 2248268-01-9) is a specialized organic molecule with a unique structure that combines an isoindole-1,3-dione core with a 3-(acetylsulfanyl)propanoate side chain. This combination of functional groups makes it a subject of interest in pharmaceutical and materials science research. The presence of both dioxo and acetylsulfanyl moieties suggests potential reactivity and applications in drug delivery systems, polymer chemistry, and biochemical studies.

In recent years, the demand for innovative small-molecule compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(acetylsulfanyl)propanoate has surged due to their versatility in drug discovery and bioconjugation. Researchers are particularly intrigued by its potential as a pro-drug or linker molecule in targeted therapies. The compound's CAS No. 2248268-01-9 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry and biomaterials.

The isoindole-1,3-dione scaffold is known for its electron-accepting properties, which are valuable in organic electronics and photodynamic therapy. Meanwhile, the acetylsulfanyl group offers a reactive handle for thiol-ene click chemistry, a popular technique in bioconjugation and polymer functionalization. This dual functionality positions 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(acetylsulfanyl)propanoate as a promising candidate for interdisciplinary applications.

From an SEO perspective, users often search for terms like "isoindole derivatives," "thioester applications," and "CAS 2248268-01-9 supplier," highlighting the commercial and academic interest in this compound. Its synthesis and purification methods are also hot topics, with researchers seeking optimized protocols for high-yield production. The compound's stability under various conditions is another frequently asked question, particularly in forums discussing storage and handling of sensitive reagents.

In the context of green chemistry, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(acetylsulfanyl)propanoate has drawn attention due to its potential as a biodegradable linker. With sustainability becoming a priority in chemical industries, this compound's environmental footprint is a subject of ongoing investigation. Its compatibility with aqueous systems and enzymatic cleavage mechanisms further enhances its appeal for eco-friendly applications.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(acetylsulfanyl)propanoate (CAS No. 2248268-01-9) represents a fascinating intersection of organic synthesis, materials science, and biomedical research. Its unique structure and multifunctional design make it a valuable tool for scientists exploring next-generation therapeutics and smart materials. As research progresses, this compound is likely to feature prominently in publications and patents, solidifying its role in advancing chemical innovation.